4-Methylphenyl diphenylphosphinate
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Description
BenchChem offers high-quality 4-Methylphenyl diphenylphosphinate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methylphenyl diphenylphosphinate including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
21713-53-1 |
|---|---|
Molecular Formula |
C19H17O2P |
Molecular Weight |
308.3 g/mol |
IUPAC Name |
1-diphenylphosphoryloxy-4-methylbenzene |
InChI |
InChI=1S/C19H17O2P/c1-16-12-14-17(15-13-16)21-22(20,18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15H,1H3 |
InChI Key |
MXUTXGVBQWSBJT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)OP(=O)(C2=CC=CC=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
Biological Activity
4-Methylphenyl diphenylphosphinate (C19H17O2P) is a compound that has garnered interest in various fields due to its biological activity, particularly as a phosphonate derivative. This article explores its biological properties, mechanisms of action, and potential applications based on diverse scientific studies.
Chemical Structure and Properties
4-Methylphenyl diphenylphosphinate is characterized by its diphenylphosphinate structure, which plays a crucial role in its biological interactions. The molecular formula is C19H17O2P, and it features a phosphorus atom bonded to two phenyl groups and a 4-methylphenyl group. This configuration contributes to its reactivity and potential as an enzyme inhibitor.
Enzyme Inhibition
One of the primary mechanisms through which 4-methylphenyl diphenylphosphinate exhibits biological activity is through the inhibition of specific enzymes. For example, studies have shown that phosphonates can inhibit protein phosphatases, such as Protein Phosphatase-1 (PP1) and alkaline phosphatases. The inhibition mechanism often involves the interaction of the phosphonate group with the active site of the enzyme, leading to reduced enzymatic activity. Research indicates that 4-methylphenyl diphenylphosphinate may share similar inhibitory characteristics with other aryl methylphosphonates, suggesting a competitive inhibition model where the compound mimics natural substrates or intermediates in enzymatic reactions .
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of various phosphonates, including derivatives like 4-methylphenyl diphenylphosphinate. Research indicates that compounds with similar structures have demonstrated significant antibacterial activity against various pathogens. For instance, methanol extracts from related compounds showed strong inhibition against E. coli and S. aureus at concentrations around 50 mg/ml . While specific data on 4-methylphenyl diphenylphosphinate's antimicrobial efficacy is limited, its structural similarity to known active compounds suggests potential effectiveness.
Toxicological Studies
Toxicological assessments are critical for understanding the safety profile of 4-methylphenyl diphenylphosphinate. Although specific LD50 values for this compound are not widely reported, related studies on phosphonates indicate that they can exhibit dose-dependent toxicity in animal models. For instance, investigations into other phosphonates have shown adverse health effects at high doses, including organ damage and altered metabolic functions .
Synthesis and Biological Evaluation
A synthesis study involving 4-methylphenyl diphenylphosphinate explored its reactivity under various conditions. The compound was synthesized via palladium-catalyzed cross-coupling reactions, demonstrating moderate yields depending on reaction conditions (e.g., temperature and catalyst concentration). The biological evaluation included assessing its inhibitory effects on PP1, with findings suggesting that it could effectively compete with natural substrates for binding sites .
| Study | Method | Findings |
|---|---|---|
| Synthesis Study | Palladium-Catalyzed Cross-Coupling | Moderate yields; effective substrate mimic for enzyme inhibition |
| Antimicrobial Evaluation | In vitro tests | Potential antibacterial activity against E. coli and S. aureus |
| Toxicological Assessment | Animal studies | Dose-dependent toxicity observed in related phosphonates |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
